Cas no 1807006-98-9 (Ethyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate
• CAS No: 1807006-98-9
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4948275
• Update Time: 2025-10-29

Ethyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7BrF3NO2S/c1-2-18-10(17)7-4-8(12)6(5-16)3-9(7)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： GCNXHIIVYJVNMK-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C(=O)OCC)C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 4.3
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate

Ethyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate: A Comprehensive Overview

Ethyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate, with the CAS number 1807006-98-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at position 5, a cyano group at position 4, and a trifluoromethylthio group at position 2 on the benzoate ring. The ethyl ester group further enhances its chemical properties, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of Ethyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. The bromine and cyano groups are known to contribute to the molecule's reactivity, enabling it to participate in diverse chemical transformations. For instance, the trifluoromethylthio group has been shown to enhance the stability and bioavailability of derivatives, making this compound a valuable intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, Ethyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate has found utility in materials science. Its unique electronic properties make it an ideal candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in thin-film transistor (TFT) technology have demonstrated the potential of this compound as a high-performance organic semiconductor material. The presence of electron-withdrawing groups like cyano and trifluoromethylthio significantly influences the electronic characteristics of the molecule, making it suitable for applications requiring high charge carrier mobility.

The synthesis of Ethyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound meets stringent quality standards required for both academic and industrial applications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex structure of this molecule.

Moreover, recent computational studies have provided deeper insights into the molecular dynamics of Ethyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate. Advanced molecular modeling techniques have revealed how the spatial arrangement of substituents influences the compound's reactivity and stability. These findings are expected to guide future research into tailored modifications that could further enhance its functional properties.

In conclusion, Ethyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing both pharmaceutical and materials science technologies.